Cas no 842972-72-9 (2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid)

• Product Name: 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
• CAS No: 842972-72-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD06011089
• CID: 2276428
• PubChem ID: 655343
• Update Time: 2025-08-03

2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid
• 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid
• AKOS000271355
• 1H,4H,5H,6H,7H,8H-Cyclohepta-[c]pyrazole-3-carboxylic acid
• 1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
• ALBB-008813
• BBL034954
• AKOS000301842
• 2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
• MFCD06011089
• 842972-72-9
• AB92478
• BS-3201
• EN300-41521
• HMS2405I03
• DB-345523
• MFCD06740820
• 2H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic acid
• F1907-0108
• Cyclohepta[c]pyrazole-3-carboxylic acid, 1,4,5,6,7,8-hexahydro-
• HMS1695F04
• STK392453
• SY173510
• CS-0070857
• MLS000027214
• SCHEMBL1149868
• 856256-63-8
• C77654
• CHEMBL1528446
• F3250-0655
• 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylic acid
• 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylicacid
• SMR000015302
• Z111781380
• DTXSID80349606
• 1,4,5,6,7,8-Hexahydrocycloheptapyrazole-3-carboxylic acid
• 1H,4H,5H,6H,7H,8H-cyclohepta(c)pyrazole-3-carboxylic acid
• 842-846-0

• MDL： MFCD06011089
• Inchi： 1S/C9H12N2O2/c12-9(13)8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
• InChI Key： NFNLJMOKEMQHAB-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCCCC2)NN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 441.2±45.0 °C at 760 mmHg
• Flash Point: 220.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives